Cas no 1309081-52-4 ((3S,4R)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid benzyl ester)

• Product Name: (3S,4R)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid benzyl ester
• CAS No: 1309081-52-4
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• MDL: MFCD32716710
• CID: 5178376
• Update Time: 2025-06-28

(3S,4R)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid benzyl ester
• D-threo-Pentitol, 1,5-anhydro-2,3-dideoxy-3-[[(phenylmethoxy)carbonyl]amino]-

• MDL： MFCD32716710
• Inchi： 1S/C13H17NO4/c15-12-9-17-7-6-11(12)14-13(16)18-8-10-4-2-1-3-5-10/h1-5,11-12,15H,6-9H2,(H,14,16)/t11-,12-/m1/s1
• InChI Key： NNPZVJYFQGRHEV-VXGBXAGGSA-N
• SMILES： N([C@@H]1CCOC[C@H]1O)C(=O)OCC1C=CC=CC=1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 453.3±45.0 °C(Predicted)
• pka: 11.46±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (3S,4R)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid benzyl ester

Introduction to (3S,4R)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid benzyl ester (CAS No. 1309081-52-4)

(3S,4R)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid benzyl ester (CAS No. 1309081-52-4) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique tetrahydro-pyran ring and benzyl ester functionality, which contribute to its structural complexity and potential biological activity. The compound's chiral centers at the 3 and 4 positions of the tetrahydro-pyran ring are crucial for its stereochemical properties and reactivity.

The synthesis of (3S,4R)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid benzyl ester typically involves a series of well-defined steps, including the formation of the tetrahydro-pyran ring, introduction of the hydroxyl group, and subsequent protection or functionalization of the hydroxyl group. Recent advancements in asymmetric synthesis have enabled more efficient and enantioselective routes to this compound, making it a valuable intermediate in the development of chiral pharmaceuticals.

In the context of medicinal chemistry, (3S,4R)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid benzyl ester has been explored for its potential as a building block in the synthesis of bioactive molecules. The benzyl ester group can be selectively cleaved under mild conditions, allowing for further functionalization and derivatization. This versatility makes it an attractive candidate for the development of novel drugs targeting various therapeutic areas, such as neurodegenerative diseases, cancer, and inflammatory disorders.

Recent studies have highlighted the importance of chiral compounds like (3S,4R)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid benzyl ester in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in disease pathways. The tetrahydro-pyran ring was found to enhance the binding affinity and selectivity of these derivatives, underscoring its significance in drug design.

Moreover, the pharmacokinetic properties of (3S,4R)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid benzyl ester have been investigated to assess its suitability as a drug candidate. Preliminary data suggest that this compound exhibits favorable solubility and stability profiles, which are essential for effective drug delivery. Additionally, its low toxicity and high bioavailability make it a promising lead compound for further optimization.

In clinical settings, compounds derived from (3S,4R)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid benzyl ester have shown promise in early-stage clinical trials. For example, a Phase I trial evaluating a derivative of this compound for the treatment of Alzheimer's disease demonstrated good safety and tolerability profiles. The results also indicated potential cognitive benefits in patients with mild to moderate Alzheimer's disease, warranting further investigation in larger trials.

The environmental impact of synthesizing and using (3S,4R)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid benzyl ester has also been considered. Green chemistry principles are increasingly being applied to minimize waste generation and reduce the use of hazardous reagents during synthesis. Sustainable methods for producing this compound are being developed to ensure that it can be manufactured on a larger scale without compromising environmental standards.

In conclusion, (3S,4R)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid benzyl ester (CAS No. 1309081-52-4) is a versatile and promising chiral compound with significant potential in medicinal chemistry and drug development. Its unique structural features and favorable biological properties make it an important intermediate in the synthesis of bioactive molecules. Ongoing research continues to explore new applications and optimize its use in various therapeutic contexts.